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Compound of Interest

Compound Name: Latanoprost tris(triethylsilyl) ether

Cat. No.: B1604408 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Latanoprost tris(triethylsilyl) ether, a crucial

intermediate in prostaglandin research. Adherence to these procedures is vital for maintaining

a safe laboratory environment and ensuring regulatory compliance. This guide is intended for

researchers, scientists, and drug development professionals.

I. Understanding the Hazards
While a specific Safety Data Sheet (SDS) for Latanoprost tris(triethylsilyl) ether is not

readily available, a comprehensive understanding of its constituent parts—the Latanoprost core

and the triethylsilyl ether protecting groups—necessitates a cautious approach to its handling

and disposal.

Latanoprost: The active pharmaceutical ingredient is a potent prostaglandin analogue. An

SDS for Latanoprost indicates it is a combustible solid and carries a risk of reproductive

toxicity.

Triethylsilyl Ethers: These groups are sensitive to moisture and can hydrolyze, particularly

under acidic or basic conditions, to form triethylsilanol.

Triethylsilanol: The SDS for this potential hydrolysis product classifies it as a flammable

liquid that may cause skin and eye irritation.
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Therefore, Latanoprost tris(triethylsilyl) ether should be handled as a combustible liquid with

potential reproductive toxicity and as a substance that can generate flammable and irritating

byproducts upon decomposition.

II. Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative data related to

the known and potential hazards.

Property
Latanoprost (Core
API)

Triethylsilanol
(Potential
Hydrolysis
Product)

Latanoprost
Tris(triethylsilyl)
Ether

Physical State Solid Liquid Neat Oil

Flammability Combustible Solid Flammable Liquid
Combustible Liquid

(Storage Class 10)

Primary Health

Hazards
Reproductive Toxin Irritant

Potential

Reproductive Toxin,

Irritant

Storage Temperature - - -20°C[1]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Latanoprost
tris(triethylsilyl) ether.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a flame-retardant lab coat.
Use chemical-resistant gloves (nitrile or neoprene).
Wear safety glasses with side shields or chemical splash goggles.
Work in a well-ventilated area, preferably within a chemical fume hood.

2. Waste Segregation and Collection:
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Collect all waste containing Latanoprost tris(triethylsilyl) ether, including pure compound,
contaminated solutions, and disposable labware (e.g., pipette tips, vials), in a dedicated,
clearly labeled, and sealed waste container.
The container should be made of a material compatible with organic solvents.
Label the container as "Hazardous Waste: Latanoprost tris(triethylsilyl) ether
(Combustible Liquid, Potential Reproductive Toxin)."

3. In-Lab Neutralization (for small spills):

This procedure should only be performed by trained personnel in a chemical fume hood.
For small spills, absorb the material with an inert absorbent, such as vermiculite or sand.
Carefully transfer the absorbed material to the designated hazardous waste container.
Decontaminate the spill area with a suitable laboratory detergent and water.

4. Final Disposal:

Do not dispose of Latanoprost tris(triethylsilyl) ether down the drain or in regular trash.
Arrange for the collection and disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.
Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly
followed.

IV. Experimental Workflow and Decision-Making
The following diagram illustrates the logical workflow for the proper disposal of Latanoprost
tris(triethylsilyl) ether.
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Disposal Workflow for Latanoprost Tris(triethylsilyl) Ether
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Caption: Decision-making workflow for the safe disposal of Latanoprost tris(triethylsilyl)
ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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